3-methyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: 3-methyl-N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-2-oxo-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C16H18N4O5S/c1-19-14-7-10(3-4-15(14)25-16(19)21)26(22,23)17-8-12-11-9-24-6-5-13(11)20(2)18-12/h3-4,7,17H,5-6,8-9H2,1-2H3
• InChI Key: XGQMXLXYBLCWRH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(COCC2)C(=N1)CNS(=O)(=O)C3=CC4=C(C=C3)OC(=O)N4C
• Molecular Formula: C16H18N4O5S
• Molecular Weight: 378.4 g/mol

Description

3-methyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide is a useful research compound. Its molecular formula is C16H18N4O5S and its molecular weight is 378.4. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Methodology Development

Research has been conducted on the synthesis of related heterocyclic compounds, which serve as key intermediates in organic synthesis. For example, Zimmermann et al. (1998) reported on the synthesis of 1-methyl-3-hydroxypyrazoles using 2,3-dihydropyrazolo[3,2-b]oxazoles as intermediates, showcasing a method that could potentially be applicable to the synthesis of related compounds (Zimmermann et al., 1998).

Antibacterial and Antimicrobial Activities

Some studies focus on the antibacterial and antimicrobial properties of sulfonamide-containing heterocyclic compounds. Azab et al. (2013) explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial activities, which highlights the potential of such compounds in developing new antibacterial agents (Azab et al., 2013).

Enzyme Inhibition and Biological Evaluation

Compounds with sulfonamide groups have been evaluated for their potential as enzyme inhibitors. Greig et al. (2001) synthesized novel cyclic sulfonamides with potential biological activities, demonstrating the utility of such compounds in drug discovery (Greig et al., 2001).

Advanced Materials and Catalysis

Research on related compounds also extends to materials science and catalysis. For instance, Khaligh (2017) reported on the synthesis of tetrahydroacridines under microwave irradiation, facilitated by Brönsted acidic ionic liquids, showcasing the application of related methodologies in the development of advanced materials (Khaligh, 2017).